N-[4-chloro-3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide

• IUPAC Name: N-[4-chloro-3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide
• InChI: InChI=1S/C18H17ClN2O2/c1-10(2)17(22)20-12-5-6-14(19)13(9-12)18-21-15-7-4-11(3)8-16(15)23-18/h4-10H,1-3H3,(H,20,22)
• InChI Key: BVEYNWVBSCYAFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(O2)C3=C(C=CC(=C3)NC(=O)C(C)C)Cl
• Molecular Formula: C18H17ClN2O2
• Molecular Weight: 328.8 g/mol

Description

N-[4-chloro-3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields. This compound is known to have several biochemical and physiological effects that make it an interesting subject for research.

Mechanism of Action

The mechanism of action of N-[4-chloro-3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It may also have a neuroprotective effect by reducing inflammation and oxidative stress in the brain.
Biochemical and Physiological Effects:
N-[4-chloro-3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide has several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It may also have a neuroprotective effect by reducing inflammation and oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-chloro-3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide in lab experiments is its ability to selectively inhibit certain enzymes and proteins. This makes it a useful tool for studying the mechanisms underlying cancer growth and neurodegeneration. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on N-[4-chloro-3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide. One direction is to further investigate its potential use in cancer treatment and neuroprotection. Another direction is to study its mechanism of action in more detail to better understand how it works at the molecular level. Additionally, it may be useful to explore the synthesis of analogs of this compound to improve its efficacy and reduce any potential side effects.

Synthesis Methods

The synthesis of N-[4-chloro-3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide involves several steps. The starting materials are 6-methyl-2-aminobenzoxazole, 4-chloro-3-nitrobenzene, and 2-methylpropanoyl chloride. The reaction is carried out in the presence of a catalyst and under controlled conditions to obtain the final product.

Scientific Research Applications

N-[4-chloro-3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide has several potential applications in scientific research. It has been studied for its potential use in cancer treatment due to its ability to inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.